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Compound of Interest

Compound Name: Ribociclib D6

Cat. No.: B592701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ribociclib D6, a

deuterated analog of Ribociclib. As a potent cyclin-dependent kinase 4 and 6 (CDK4/6)

inhibitor, careful handling is crucial to ensure personnel safety and maintain the integrity of the

compound. This document outlines the known hazards, exposure controls, and handling

procedures for Ribociclib D6 in a research and development laboratory setting.

Compound Information and Hazard Identification
Ribociclib D6 is the deuterated form of Ribociclib, a compound used in cancer therapy. While

Ribociclib D6 itself is primarily intended for research purposes, such as use as an internal

standard in mass spectrometry-based bioanalytical assays, it should be handled with the same

precautions as the active pharmaceutical ingredient. The primary hazards are associated with

the pharmacological activity of the parent compound, Ribociclib.
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Property Value Source

Chemical Formula C23H24D6N8O GlpBio[1]

Molecular Weight 440.57 g/mol (As base) Simson Pharma Limited[2]

Physical State Solid AbMole BioScience[3]

Solubility
DMSO: 100 mg/mL (209.63

mM) with sonication
MedchemExpress[4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress[5]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
MedchemExpress[5]

Hazard Identification

While many supplier Safety Data Sheets (SDS) state that Ribociclib D6 is not classified as a

hazardous substance or mixture, the parent compound, Ribociclib, is associated with certain

health risks.[3] Due to its potent pharmacological activity, it should be handled as a hazardous

compound.
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Hazard Description

Acute Effects (based on Ribociclib)
May cause skin irritation, serious eye irritation,

and respiratory irritation.[6]

Toxicological Profile (based on Ribociclib)

The primary dose-limiting toxicities observed in

clinical studies include neutropenia,

hepatobiliary toxicity (elevated transaminases),

and QTc interval prolongation.[7][8]

Occupational Exposure

An Occupational Exposure Limit (OEL) and

Acceptable Daily Exposure (ADE) have been

established for Ribociclib, indicating its high

potency.[5] While the specific values are

proprietary, the existence of these limits

necessitates stringent containment and handling

procedures.

Exposure Controls and Personal Protection
A risk-based approach should be taken to handle Ribociclib D6, incorporating a combination

of engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls

Control Specification

Ventilation

All handling of powdered Ribociclib D6 should

be performed in a certified chemical fume hood

or a containment ventilated enclosure (CVE).

Containment

For operations with a higher risk of aerosol

generation, such as weighing and aliquoting, the

use of a powder containment hood or glove box

is recommended.

Personal Protective Equipment (PPE)
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PPE Specification

Gloves

Double gloving with nitrile gloves is

recommended. Gloves should be changed

immediately upon contamination.

Eye Protection
ANSI Z87.1 certified safety glasses with side

shields or chemical splash goggles.

Lab Coat
A disposable, back-closing gown made of a low-

permeability fabric should be worn.

Respiratory Protection

For procedures with a high risk of aerosolization

and where engineering controls are not

sufficient, a NIOSH-approved respirator (e.g.,

N95 or higher) should be used.

Safe Handling and Experimental Protocols
Adherence to strict protocols is essential for the safe handling of Ribociclib D6.

Receiving and Storage

Upon receipt, inspect the package for any signs of damage or leakage.

Transport the sealed container to the designated storage location.

Store the compound according to the supplier's recommendations, typically at -20°C or

-80°C for long-term storage.[5]

Preparation of Stock Solutions

This protocol should be performed within a chemical fume hood or other containment device.

Pre-weighing Preparation:

Don all required PPE (double gloves, lab coat, eye protection).

Decontaminate the work surface.
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Use a dedicated set of weighing tools (spatula, weigh paper/boat).

Weighing:

Carefully transfer the desired amount of Ribociclib D6 powder to a tared weigh boat.

Avoid generating dust.

Close the primary container immediately after weighing.

Solubilization:

Add the appropriate volume of solvent (e.g., DMSO) to a sterile, conical tube.

Carefully add the weighed Ribociclib D6 to the solvent.

Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming or

sonication may be required to aid dissolution.[1]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at the recommended temperature (-20°C or -80°C).[5]

Spill Management

Small Spills (Powder):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the towels with a suitable solvent (e.g., 70% ethanol) and wipe the area, working

from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.
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Small Spills (Liquid):

Absorb the spill with absorbent pads or granules.

Wipe the area with a suitable decontaminating solution.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Large Spills:

Evacuate the area and restrict access.

Contact the institution's environmental health and safety (EHS) department.

Waste Disposal

All waste contaminated with Ribociclib D6 (e.g., gloves, tubes, pipette tips, excess compound)

must be disposed of as hazardous chemical waste in accordance with institutional and local

regulations.

Visualized Workflows and Signaling Pathways
Safe Handling Workflow for Ribociclib D6
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Caption: Workflow for the safe handling of Ribociclib D6 in a laboratory setting.

Ribociclib's Mechanism of Action: CDK4/6 Inhibition
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Caption: Simplified signaling pathway of Ribociclib's inhibition of the cell cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

